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Compound of Interest

Compound Name: Fenagon

Cat. No.: B1222464 Get Quote

A degree of ambiguity exists between the terms "Fenagon" and "Phenergan." To ensure

comprehensive safety and operational guidance, this document provides information for both a

chemical compound identified as Fenagon and the pharmaceutical drug Phenergan

(promethazine HCl). Researchers, scientists, and drug development professionals should

carefully identify their specific substance to ensure adherence to the correct disposal protocols.

Fenagon (CAS 52671-26-8)
Fenagon is identified as (2-butoxy-2-oxoethyl) 2-(2,4-dichlorophenoxy)acetate[1]. Due to the

limited availability of specific disposal protocols for this compound, the following guidance is

based on general best practices for the disposal of laboratory chemicals and hazardous waste

regulations.

Chemical and Physical Properties of Fenagon
Property Value

Molecular Formula C14H16Cl2O5[1]

Molecular Weight 335.2 g/mol [1]

IUPAC Name
(2-butoxy-2-oxoethyl) 2-(2,4-

dichlorophenoxy)acetate[1]

CAS Number 52671-26-8[2]
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Experimental Protocols for Disposal of Fenagon
The proper disposal of Fenagon, as with any laboratory chemical, must adhere to federal,

state, and local regulations. The following steps provide a general protocol for its disposal as a

potentially hazardous waste.

Step 1: Hazardous Waste Determination

The first crucial step is to determine if the waste is hazardous. This can be done through

knowledge of the waste's characteristics or through testing[3][4]. Given that Fenagon contains

chlorinated compounds, it should be treated as hazardous waste unless confirmed otherwise

by a certified laboratory. Hazardous waste is typically categorized by characteristics such as

ignitability, corrosivity, reactivity, and toxicity[3][4].

Step 2: Segregation and Storage

Segregation: Do not mix Fenagon waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office. Improper mixing

can lead to dangerous chemical reactions.

Storage: Store Fenagon waste in a designated, well-ventilated, and secure area. The

storage container must be compatible with the chemical, in good condition, and kept closed

except when adding waste[3]. The container must be clearly labeled as "Hazardous Waste"

and include the chemical name ("Fenagon" or "(2-butoxy-2-oxoethyl) 2-(2,4-

dichlorophenoxy)acetate") and the accumulation start date.

Step 3: Personal Protective Equipment (PPE)

When handling Fenagon waste, appropriate PPE should be worn. Based on general laboratory

safety for handling chlorinated organic compounds, this should include:

Nitrile gloves

Safety glasses or goggles

A lab coat

Step 4: Arrange for Licensed Disposal
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Hazardous waste must be disposed of through a licensed hazardous waste management

facility[5]. Your institution's EHS office will have established procedures for the collection and

disposal of chemical waste. Contact them to schedule a pickup. Do not dispose of Fenagon
down the drain or in regular trash[5].

Step 5: Manifesting and Record Keeping

For off-site transport and disposal, a hazardous waste manifest is required. This document

tracks the waste from its point of generation to its final disposal ("cradle to grave")[5][6]. The

generator of the waste is ultimately responsible for its proper disposal[5]. Maintain all records of

waste determination, storage, and disposal for at least three years[3].

Phenergan (Promethazine HCl)
Phenergan is the brand name for the drug promethazine hydrochloride, a phenothiazine

derivative with antihistaminic, sedative, and antiemetic properties[7][8]. The disposal of

pharmaceutical waste is regulated to prevent environmental contamination and potential

misuse.

Properties of Phenergan (Promethazine HCl)
Property Value

Molecular Formula C17H20N2S•HCl[7]

Molecular Weight 320.88 g/mol [7][9]

Appearance
White to faint yellow, practically odorless,

crystalline powder[7][9]

Solubility Freely soluble in water and soluble in alcohol[7]

CAS Number 58-33-3 (for Promethazine HCl)[9]

Experimental Protocols for Disposal of Phenergan
The following protocols are based on guidelines from the U.S. Food and Drug Administration

(FDA) and the Drug Enforcement Administration (DEA) for the disposal of unused medicines.

Option 1: Drug Take-Back Programs (Preferred Method)
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The most environmentally sound and safest method for disposing of unused Phenergan is

through a drug take-back program[10][11]. These programs collect and safely dispose of

unwanted medicines.

Locate a Collection Site: Many pharmacies, hospitals, and law enforcement agencies have

permanent drug drop-off boxes[11]. The DEA also sponsors National Prescription Drug Take-

Back Days[12]. You can find authorized collection sites through the DEA's website[12].

Mail-Back Programs: Some pharmacies and organizations offer prepaid mail-back envelopes

for medication disposal[10].

Option 2: At-Home Disposal (if a take-back program is not available)

If a take-back program is not accessible, Phenergan can be disposed of in the household trash

with the following precautions to prevent accidental ingestion or misuse[10][13].

Do Not Crush: Do not crush tablets or capsules[10][13].

Mix with an Undesirable Substance: Remove the medication from its original container and

mix it with an unpalatable substance such as used coffee grounds, dirt, or cat litter[11][12]

[13]. This makes the medication less appealing to children and pets and unrecognizable to

anyone who may go through the trash.

Seal in a Container: Place the mixture in a sealable plastic bag, empty can, or other

container to prevent the medication from leaking or breaking out of a garbage bag[11][12].

Dispose of in Trash: Throw the sealed container in your household trash.

Remove Personal Information: Before disposing of the empty prescription bottle or

packaging, scratch out all personal information from the label to protect your privacy[12][13].

Important Note on Flushing: Phenergan is not on the FDA's "flush list"[10][13]. Do not flush

Phenergan down the toilet or pour it down the sink, as this can lead to water contamination[14].

Visualizing the Disposal Process
The following diagram illustrates the general decision-making workflow for the disposal of a

laboratory chemical like Fenagon.
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Chemical Waste Disposal Workflow

Start: Unused Chemical
(e.g., Fenagon)

Step 1: Hazardous Waste
Determination

Is the waste hazardous?

Dispose as non-hazardous waste
per institutional guidelines

No

Step 2: Segregate and
Store in Labeled Container

Yes

End: Proper Disposal
and Record Keeping

Step 3: Wear Appropriate
PPE

Step 4: Arrange for Disposal
with Licensed Facility

Step 5: Complete Hazardous
Waste Manifest

Click to download full resolution via product page

Caption: Decision workflow for proper disposal of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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